Cas no 91553-68-3 (3-{Methyl[(2-methylphenyl)methyl]amino}propan-1-OL)

• Product Name: 3-{Methyl[(2-methylphenyl)methyl]amino}propan-1-OL
• CAS No: 91553-68-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 2626743
• PubChem ID: 247281
• Update Time: 2025-04-21

3-{Methyl[(2-methylphenyl)methyl]amino}propan-1-OL Chemical and Physical Properties

Names and Identifiers

• AKOS009033074
• DTXSID10919659
• 91553-68-3
• 3-{METHYL[(2-METHYLPHENYL)METHYL]AMINO}PROPAN-1-OL
• NSC61681
• NSC-61681
• 3-{Methyl[(2-methylphenyl)methyl]amino}propan-1-OL

• Inchi： 1S/C12H19NO/c1-11-6-3-4-7-12(11)10-13(2)8-5-9-14/h3-4,6-7,14H,5,8-10H2,1-2H3
• InChI Key： RGOXORTZCIUDFL-UHFFFAOYSA-N
• SMILES： OCCCN(C)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 193.147
• Monoisotopic Mass: 193.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.002
• Boiling Point: 306°C at 760 mmHg
• Flash Point: 109.5°C
• Refractive Index: 1.532
• PSA: 23.47000
• LogP: 1.80920